Cas no 1428358-84-2 (2-ethoxy-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylnaphthalene-1-carboxamide)

• Product Name: 2-ethoxy-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylnaphthalene-1-carboxamide
• CAS No: 1428358-84-2
• MF: C₂₀H₁₇N₅O₂
• MW: 359.381283521652
• CID: 5984535
• PubChem ID: 71805330
• Update Time: 2025-05-24

2-ethoxy-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylnaphthalene-1-carboxamide
• 2-ethoxy-N-(6-pyrazol-1-ylpyrimidin-4-yl)naphthalene-1-carboxamide
• 1428358-84-2
• AKOS024557753
• 2-ethoxy-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]naphthalene-1-carboxamide
• VU0548937-1
• F6430-0051
• N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-2-ethoxy-1-naphthamide

• Inchi： 1S/C20H17N5O2/c1-2-27-16-9-8-14-6-3-4-7-15(14)19(16)20(26)24-17-12-18(22-13-21-17)25-11-5-10-23-25/h3-13H,2H2,1H3,(H,21,22,24,26)
• InChI Key： TWSHJXAFCKPMJV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(N3C=CC=N3)=NC=N2)=O)=C2C(C=CC=C2)=CC=C1OCC

Computed Properties

• Exact Mass: 359.13822480g/mol
• Monoisotopic Mass: 359.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-ethoxy-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylnaphthalene-1-carboxamide

Comprehensive Overview of 2-ethoxy-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylnaphthalene-1-carboxamide (CAS No. 1428358-84-2)

The compound 2-ethoxy-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylnaphthalene-1-carboxamide (CAS No. 1428358-84-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrimidine core and a naphthalene moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic effects in diseases like cancer and inflammatory disorders.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine. The 2-ethoxy-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylnaphthalene-1-carboxamide stands out due to its ability to selectively target specific enzymes or receptors. This selectivity is crucial for minimizing off-target effects, a common challenge in drug development. Its pyrazole and pyrimidine groups are known to enhance binding affinity, making it a valuable scaffold for further optimization.

From a synthetic chemistry perspective, the compound's CAS No. 1428358-84-2 serves as a critical identifier for researchers sourcing materials or referencing studies. Its molecular weight and solubility profile are often discussed in forums and publications, as these properties influence its bioavailability and formulation stability. Given the growing interest in heterocyclic compounds, this molecule is frequently compared to other pyrimidine derivatives in terms of efficacy and safety.

The agrochemical industry has also explored 2-ethoxy-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylnaphthalene-1-carboxamide for its potential as a plant growth regulator or pesticide intermediate. Its mode of action, possibly involving interference with metabolic pathways in pests, aligns with the trend toward eco-friendly solutions. This dual applicability in pharmaceuticals and agriculture underscores its versatility and economic value.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Purity and stability data are essential for regulatory submissions, particularly in jurisdictions with stringent guidelines like the FDA or EMA. Researchers often inquire about synthetic routes and scale-up challenges, reflecting the compound's complexity and the need for cost-effective production methods.

In summary, 2-ethoxy-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylnaphthalene-1-carboxamide (CAS No. 1428358-84-2) represents a compelling area of study for both academic and industrial scientists. Its multifaceted applications and structural elegance position it as a key player in the ongoing quest for innovative solutions in health and agriculture.